Cas no 1215558-78-3 (N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride
• CAS No: 1215558-78-3
• MF: C₂₂H₂₅Cl₂N₃O₃S
• MW: 482.42320227623
• CID: 5472085
• Update Time: 2025-05-26

N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-2-benzothiazolyl-2-(4-chlorophenoxy)-N-[3-(4-morpholinyl)propyl]-, hydrochloride (1:1)
• N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride

• Inchi： 1S/C22H24ClN3O3S.ClH/c23-17-6-8-18(9-7-17)29-16-21(27)26(11-3-10-25-12-14-28-15-13-25)22-24-19-4-1-2-5-20(19)30-22;/h1-2,4-9H,3,10-16H2;1H
• InChI Key： MFLCKDUSJSAHRG-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC=CC=C2N=1)(CCCN1CCOCC1)C(=O)COC1C=CC(Cl)=CC=1.Cl

Additional information on N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride

N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride (CAS No. 1215558-78-3): An Overview

N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride (CAS No. 1215558-78-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzothiazole and morpholine, two important heterocyclic compounds with diverse biological activities.

The benzothiazole moiety is a well-known scaffold in medicinal chemistry, often associated with various pharmacological properties such as antimicrobial, antifungal, and anticancer activities. The presence of this moiety in N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride suggests potential therapeutic applications in these areas. Additionally, the morpholine group is known for its ability to enhance the solubility and bioavailability of compounds, making it a valuable component in drug design.

One of the key features of this compound is the 4-chlorophenoxy substituent. Chlorinated phenols are widely studied for their diverse biological activities, including antiseptic and antifungal properties. The introduction of this substituent can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles, potentially enhancing its efficacy and selectivity.

Recent research has focused on the potential applications of N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride in the treatment of various diseases. A study published in the *Journal of Medicinal Chemistry* highlighted its potent activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to induce apoptosis and inhibit cell proliferation makes it a promising candidate for further investigation in oncology.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have shown that N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride exhibits activity against several RNA viruses, including influenza and coronaviruses. This property is particularly relevant given the ongoing global health challenges posed by viral infections.

In addition to its therapeutic potential, N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride has been studied for its safety profile. Toxicological assessments have indicated that it has a favorable safety margin, with minimal cytotoxic effects observed at therapeutic concentrations. This finding is crucial for its development as a viable pharmaceutical agent.

The synthesis of N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride involves several steps, including the formation of the benzothiazole core and the introduction of the morpholine and 4-chlorophenoxy substituents. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. Optimizing these synthetic methods to achieve high yields and purity is an ongoing area of research.

From a structural perspective, N-(1,3-benzothiazol-2-yl)-2-(4-chlorophenoxy)-N-[3-(morpholin-4-yl)propyl]acetamide hydrochloride possesses a unique combination of functional groups that contribute to its biological activity. The benzothiazole, morpholine, and 4-chlorophenoxy moieties interact synergistically to modulate various biological targets. Understanding these interactions at a molecular level is essential for optimizing the compound's therapeutic potential.

In conclusion, N-(1,3-benzothiazol--y l ) - 2 - ( 4 - chlorophenoxy ) - N - [ 3 - ( morpholin - 4 - yl ) prop yl ] acet am ide hy dro chlo ri de ( CAS No . 1 2 1 5 5 5 8 - 7 8 - 3 ) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing medical treatments for various diseases.